N-(6-methoxy-1,3-benzothiazol-2-yl)-2-(1-naphthyl)acetamide

• IUPAC Name: N-(6-methoxy-1,3-benzothiazol-2-yl)-2-naphthalen-1-ylacetamide
• InChI: InChI=1S/C20H16N2O2S/c1-24-15-9-10-17-18(12-15)25-20(21-17)22-19(23)11-14-7-4-6-13-5-2-3-8-16(13)14/h2-10,12H,11H2,1H3,(H,21,22,23)
• InChI Key: UJVYFOWYLNWXBX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)N=C(S2)NC(=O)CC3=CC=CC4=CC=CC=C43
• Molecular Formula: C20H16N2O2S
• Molecular Weight: 348.4 g/mol

Description

N-(6-methoxy-1,3-benzothiazol-2-yl)-2-(1-naphthyl)acetamide, also known as BTA-1, is a compound that has been extensively studied for its potential use in scientific research. BTA-1 is a small molecule that has shown promise in a variety of applications, including as a fluorescent probe for imaging, a potential therapeutic agent, and a tool for studying cellular signaling pathways. In

Scientific Research Applications

N-(6-methoxy-1,3-benzothiazol-2-yl)-2-(1-naphthyl)acetamide has been used in a variety of scientific research applications, including as a fluorescent probe for imaging cellular processes and as a potential therapeutic agent for treating cancer and other diseases. N-(6-methoxy-1,3-benzothiazol-2-yl)-2-(1-naphthyl)acetamide has also been used as a tool for studying cellular signaling pathways, particularly those involving the mitogen-activated protein kinase (MAPK) pathway. N-(6-methoxy-1,3-benzothiazol-2-yl)-2-(1-naphthyl)acetamide has been shown to inhibit the activity of MAPK, which is involved in a variety of cellular processes, including cell proliferation and differentiation.

Mechanism of Action

The mechanism of action of N-(6-methoxy-1,3-benzothiazol-2-yl)-2-(1-naphthyl)acetamide is not fully understood, but it is believed to involve the inhibition of protein kinases, particularly those involved in the MAPK pathway. N-(6-methoxy-1,3-benzothiazol-2-yl)-2-(1-naphthyl)acetamide has been shown to bind to the ATP-binding site of protein kinases, preventing their activity and leading to downstream effects on cellular processes.
Biochemical and Physiological Effects:
N-(6-methoxy-1,3-benzothiazol-2-yl)-2-(1-naphthyl)acetamide has been shown to have a variety of biochemical and physiological effects, including inhibition of cell proliferation, induction of apoptosis, and inhibition of angiogenesis. N-(6-methoxy-1,3-benzothiazol-2-yl)-2-(1-naphthyl)acetamide has also been shown to have anti-inflammatory effects and to modulate the immune response.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-(6-methoxy-1,3-benzothiazol-2-yl)-2-(1-naphthyl)acetamide is its high purity and yield, which makes it a valuable tool for scientific research. N-(6-methoxy-1,3-benzothiazol-2-yl)-2-(1-naphthyl)acetamide is also relatively easy to synthesize, making it accessible to researchers. However, one limitation of N-(6-methoxy-1,3-benzothiazol-2-yl)-2-(1-naphthyl)acetamide is its potential toxicity, which must be carefully considered when using it in lab experiments.

Future Directions

There are many potential future directions for research involving N-(6-methoxy-1,3-benzothiazol-2-yl)-2-(1-naphthyl)acetamide. One area of interest is the development of N-(6-methoxy-1,3-benzothiazol-2-yl)-2-(1-naphthyl)acetamide as a therapeutic agent for cancer and other diseases. Another area of interest is the use of N-(6-methoxy-1,3-benzothiazol-2-yl)-2-(1-naphthyl)acetamide as a tool for studying cellular signaling pathways and for imaging cellular processes. Further research is also needed to fully understand the mechanism of action of N-(6-methoxy-1,3-benzothiazol-2-yl)-2-(1-naphthyl)acetamide and its potential applications in scientific research.
Conclusion:
In conclusion, N-(6-methoxy-1,3-benzothiazol-2-yl)-2-(1-naphthyl)acetamide is a valuable tool for scientific research with a variety of potential applications. Its synthesis has been optimized to produce high yields and purity, and it has been shown to have a variety of biochemical and physiological effects. Further research is needed to fully understand the mechanism of action of N-(6-methoxy-1,3-benzothiazol-2-yl)-2-(1-naphthyl)acetamide and its potential applications in scientific research.

Synthesis Methods

The synthesis of N-(6-methoxy-1,3-benzothiazol-2-yl)-2-(1-naphthyl)acetamide involves a multi-step process that begins with the reaction of 2-aminobenzothiazole with 2-bromo-1-naphthalene. This reaction produces an intermediate compound that is then reacted with methyl chloroacetate to form the final product, N-(6-methoxy-1,3-benzothiazol-2-yl)-2-(1-naphthyl)acetamide. The synthesis of N-(6-methoxy-1,3-benzothiazol-2-yl)-2-(1-naphthyl)acetamide has been optimized to produce high yields and purity, making it a valuable tool for scientific research.